Cas no 1909305-36-7 (3-(2,2-difluoroethyl)azetidine;2,2,2-trifluoroacetic acid)

• Product Name: 3-(2,2-difluoroethyl)azetidine;2,2,2-trifluoroacetic acid
• CAS No: 1909305-36-7
• MF: C₇H₁₀F₅NO₂
• MW: 235.151819705963
• MDL: MFCD29762970
• CID: 4628393
• PubChem ID: 121553686
• Update Time: 2025-06-14

3-(2,2-difluoroethyl)azetidine;2,2,2-trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-difluoroethyl)azetidine,trifluoroacetic acid
• 3-(2,2-difluoroethyl)azetidine, trifluoroacetic acid
• E72934
• 3-(2,2-difluoroethyl)azetidine; trifluoroacetic acid
• 3-(2,2-DIFLUOROETHYL)AZETIDINE TRIFLUOROACETIC ACID
• 3-(2,2-difluoroethyl)azetidine;2,2,2-trifluoroacetic acid

• MDL： MFCD29762970
• Inchi： 1S/C5H9F2N.C2HF3O2/c6-5(7)1-4-2-8-3-4;3-2(4,5)1(6)7/h4-5,8H,1-3H2;(H,6,7)
• InChI Key： AMEASHQTDSJCTI-UHFFFAOYSA-N
• SMILES： FC(CC1CNC1)F.FC(C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 154
• Topological Polar Surface Area: 49.3

Additional information on 3-(2,2-difluoroethyl)azetidine;2,2,2-trifluoroacetic acid

Comprehensive Overview of 3-(2,2-difluoroethyl)azetidine and Its Salt with 2,2,2-trifluoroacetic acid (CAS No. 1909305-36-7)

The compound 3-(2,2-difluoroethyl)azetidine, often associated with its salt form incorporating 2,2,2-trifluoroacetic acid (CAS No. 1909305-36-7), represents a significant class of fluorinated heterocyclic molecules. These structures are increasingly studied due to their unique physicochemical properties, which make them valuable in pharmaceutical research, agrochemical development, and advanced material science. The presence of fluorine atoms in the 2,2-difluoroethyl moiety and the trifluoroacetic acid counterion enhances metabolic stability, lipophilicity, and bioavailability—key traits driving innovation in drug discovery.

Recent trends in organic chemistry highlight the growing demand for fluorinated building blocks like 3-(2,2-difluoroethyl)azetidine. Researchers are particularly interested in its role as a precursor for bioactive molecules, given the azetidine ring's conformational rigidity and the fluorine atoms' ability to modulate electronic effects. This aligns with industry searches for "fluorinated azetidines in drug design" or "CAS 1909305-36-7 applications," reflecting its relevance in targeting GPCRs and kinase inhibitors. The salt formation with trifluoroacetic acid further improves solubility, a critical factor in formulation development.

From a synthetic perspective, the preparation of 3-(2,2-difluoroethyl)azetidine involves multi-step protocols, including nucleophilic substitution and ring-closing strategies. Analytical techniques such as ¹⁹F-NMR and LC-MS are essential for characterizing its purity, given the structural complexity. Environmental and regulatory considerations also drive interest in "green fluorination methods," as sustainable synthesis routes for compounds like CAS 1909305-36-7 gain traction in peer-reviewed literature.

Beyond pharmaceuticals, this compound's derivatives are explored in materials science for their potential in liquid crystals or polymer additives. The 2,2-difluoroethyl group's polarity and the azetidine's compact size contribute to tunable thermal and optical properties. Such versatility answers frequent queries like "fluorinated azetidines in advanced materials" or "CAS 1909305-36-7 patents," underscoring its cross-disciplinary utility.

In summary, 3-(2,2-difluoroethyl)azetidine and its 2,2,2-trifluoroacetic acid salt (CAS No. 1909305-36-7) exemplify the intersection of fluorine chemistry and heterocyclic innovation. Its applications span life sciences and materials engineering, addressing contemporary challenges in molecular design while adhering to evolving safety and sustainability standards.